(2-Hydroxyphenyl)acetonitrile
Cat. No. B171700
M. Wt: 133.15 g/mol
InChI Key: WMWRBGOAZXDIDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:11][CH2:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1.[C:19](=[O:20])([O-:21])[O-:22].[K+:23].[K+:24].[O:26]=[CH:27][N:28]([CH3:29])[CH3:30].[OH2:25].[OH:1][c:2]1[c:3]([CH2:8][C:9]#[N:10])[cH:4][cH:5][cH:6][cH:7]1>>[O:1]([c:2]1[c:3]([CH2:8][C:9]#[N:10])[cH:4][cH:5][cH:6][cH:7]1)[CH2:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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N#CCc1ccccc1O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N#CCc1ccccc1OCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
